Cas no 1183426-08-5 (2,4-Dibromo-n-ethylbenzene-1-sulfonamide)

• Product Name: 2,4-Dibromo-n-ethylbenzene-1-sulfonamide
• CAS No: 1183426-08-5
• MF: C₈H₉Br₂NO₂S
• MW: 343.035559415817
• CID: 5706325
• PubChem ID: 55026436
• Update Time: 2025-06-09

2,4-Dibromo-n-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1453499
• AKOS006035331
• 2,4-dibromo-N-ethylbenzene-1-sulfonamide
• 1183426-08-5
• Benzenesulfonamide, 2,4-dibromo-N-ethyl-
• 2,4-Dibromo-n-ethylbenzene-1-sulfonamide

• Inchi： 1S/C8H9Br2NO2S/c1-2-11-14(12,13)8-4-3-6(9)5-7(8)10/h3-5,11H,2H2,1H3
• InChI Key： YFNYUGZMBWJQGI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1S(NCC)(=O)=O)Br

Computed Properties

• Exact Mass: 342.87003g/mol
• Monoisotopic Mass: 340.87207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.815±0.06 g/cm3(Predicted)
• Boiling Point: 389.5±52.0 °C(Predicted)
• pka: 10.87±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-Dibromo-n-ethylbenzene-1-sulfonamide

Introduction to 2,4-Dibromo-n-ethylbenzene-1-sulfonamide (CAS No: 1183426-08-5)

2,4-Dibromo-n-ethylbenzene-1-sulfonamide, with the chemical identifier CAS No: 1183426-08-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and applications in drug development. The structural features of 2,4-Dibromo-n-ethylbenzene-1-sulfonamide, particularly the presence of bromine substituents and an ethyl group at the para position relative to the sulfonamide moiety, contribute to its unique chemical properties and potential utility in various synthetic and pharmaceutical contexts.

The synthesis of 2,4-Dibromo-n-ethylbenzene-1-sulfonamide involves a multi-step process that typically begins with the bromination of nitrobenzene derivatives followed by nucleophilic substitution with ethylamine. The introduction of bromine atoms at the 2 and 4 positions enhances the electrophilic nature of the benzene ring, making it more susceptible to further functionalization. This reactivity is leveraged in subsequent steps to introduce the sulfonamide group, which is a key pharmacophore in many therapeutic agents.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. The sulfonamide group is known to interact with various biological targets, including enzymes and receptors, which makes it a valuable scaffold for drug design. Specifically, 2,4-Dibromo-n-ethylbenzene-1-sulfonamide has been explored for its potential in developing novel antimicrobial and anti-inflammatory agents. The bromine atoms present in its structure may also contribute to its interaction with biological targets by increasing lipophilicity and influencing electronic properties.

One of the most compelling aspects of 2,4-Dibromo-n-ethylbenzene-1-sulfonamide is its versatility in medicinal chemistry. Researchers have utilized this compound as a building block for more complex molecules with enhanced pharmacological properties. For instance, it has been employed in the synthesis of hybrid compounds that combine sulfonamide functionality with other pharmacophores, such as pyridine or heterocyclic rings. These hybrid molecules have shown promise in preclinical studies as potential leads for treating various diseases.

The structural motif of 2,4-Dibromo-n-ethylbenzene-1-sulfonamide also makes it an interesting candidate for material science applications. Sulfonamides are known to exhibit interesting electronic and optical properties when incorporated into organic semiconductors or luminescent materials. The bromine substituents can further modulate these properties by influencing molecular packing and intermolecular interactions. Recent studies have demonstrated that derivatives of this compound can be used to develop novel organic light-emitting diodes (OLEDs) and photovoltaic materials.

From a computational chemistry perspective, 2,4-Dibromo-n-ethylbenzene-1-sulfonamide has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and mode of action. These studies have helped in rationalizing experimental observations and guiding the design of more potent derivatives.

The pharmaceutical industry has also shown interest in 2,4-Dibromo-n-ethylbenzene-1-sulfonamide due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its unique structural features make it a suitable candidate for generating libraries of compounds for high-throughput screening (HTS). HTS campaigns using this compound have identified several promising hits that are being further optimized for therapeutic applications.

In conclusion, 2,4-Dibromo-n-ethylbenzene-1-sulfonamide (CAS No: 1183426-08-5) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its structural features enable diverse applications ranging from drug development to advanced materials. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical research.